Cas no 2171727-55-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-3-yl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-3-yl)methylcarbamoyl}butanoic acid
• CAS No: 2171727-55-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6135530
• PubChem ID: 165810046
• Update Time: 2025-06-26

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-3-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-3-yl)methylcarbamoyl}butanoic acid
• EN300-1494610
• 2171727-55-0
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(oxan-3-yl)methyl]carbamoyl}butanoic acid

• Inchi： 1S/C26H30N2O6/c29-24(30)12-11-23(25(31)27-14-17-6-5-13-33-15-17)28-26(32)34-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22-23H,5-6,11-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： VUTCRTGUOKNMRI-UHFFFAOYSA-N
• SMILES： O1CCCC(CNC(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-3-yl)methylcarbamoyl}butanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-3-yl)methylcarbamoyl}butanoic acid (CAS No. 2171727-55-0): An Overview

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-3-yl)methylcarbamoyl}butanoic acid (CAS No. 2171727-55-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Ser(tBu)-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it a valuable tool in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. The serine residue, protected by the Fmoc group, is a crucial amino acid that plays a vital role in many biological processes, including protein structure and function. The tBu (tert-butyl) protecting group on the serine side chain further enhances the compound's stability and reactivity during synthetic manipulations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-3-yl)methylcarbamoyl}butanoic acid in the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block for the synthesis of peptidomimetics with enhanced pharmacological properties. These peptidomimetics have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

The structural complexity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-3-yl)methylcarbamoyl}butanoic acid also makes it an ideal candidate for exploring new synthetic methodologies. Researchers at the University of California, Berkeley, have developed a novel catalytic approach to synthesize this compound with high efficiency and purity. This method not only reduces the number of synthetic steps but also minimizes the formation of by-products, making it more environmentally friendly and cost-effective.

In addition to its applications in drug discovery, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-3-yl)methylcarbamoyl}butanoic acid has been utilized in the development of diagnostic tools. A recent study published in Bioconjugate Chemistry reported the use of this compound to create fluorescent probes for imaging specific cellular targets. The Fmoc group serves as a fluorophore, allowing for real-time monitoring of biological processes with high sensitivity and specificity.

The safety and regulatory aspects of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-3-yl)methylcarbamoyl}butanoic acid are also important considerations. While it is not classified as a hazardous material, proper handling and storage protocols should be followed to ensure workplace safety. The compound is typically stored under inert conditions to prevent degradation and contamination.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(oxan-3-yl)methylcarbamoyl}butanoic acid (CAS No. 2171727-55-0) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and diagnostic tool development. Its unique structural features and functional groups make it an essential component in the synthesis of bioactive molecules and peptides. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.